Cas no 61103-10-4 (1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl-)

• Product Name: 1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl-
• CAS No: 61103-10-4
• MF: C₁₂H₈Cl₂O₂
• MW: 255.09672164917
• CID: 491798
• PubChem ID: 915330
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3-dichloro-6,7-dimethyl-
• 2,3-dichloro-6,7-dimethylnaphthalene-1,4-dione
• 61103-10-4
• DTXSID10358781
• SCHEMBL1863215

• Inchi： 1S/C12H8Cl2O2/c1-5-3-7-8(4-6(5)2)12(16)10(14)9(13)11(7)15/h3-4H,1-2H3
• InChI Key： BLEJBUQBIAEOCX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C2=CC(C)=C(C)C=C2C1=O)=O)Cl

Computed Properties

• Exact Mass: 253.99024
• Monoisotopic Mass: 253.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones